![molecular formula C9H8N2O B1397825 2-Methyl-2H-indazole-4-carbaldehyde CAS No. 1079992-61-2](/img/structure/B1397825.png)
2-Methyl-2H-indazole-4-carbaldehyde
Overview
Description
2-Methyl-2H-indazole-4-carbaldehyde is a chemical compound with the molecular weight of 160.18 .
Synthesis Analysis
Indazole derivatives, including 2-Methyl-2H-indazole-4-carbaldehyde, have been synthesized using various methods . These methods include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
Indazoles are nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring . Indazole usually contains two tautomeric forms: 1H-indazole and 2H-indazole . The 1H-indazole is more thermodynamically stable than 2H-indazole, making it the predominant tautomer .Chemical Reactions Analysis
The late-stage functionalization of 2H-indazoles, including the C3-functionalization of 2H-indazoles through transition metal-catalyzed C–H activation or a radical pathway, transition metal-catalyzed ortho C2′–H functionalization of 2H-indazoles and remote C–H functionalization at the benzene ring in 2H-indazoles, has been recognized as an efficient approach for increasing the complexity and diversity of 2H-indazole derivatives .Physical And Chemical Properties Analysis
2-Methyl-2H-indazole-4-carbaldehyde is a solid substance stored at refrigerator temperature . More specific physical and chemical properties were not found in the retrieved papers.Scientific Research Applications
Synthesis Techniques
- 1H-Indazole-3-carbaldehyde, a related compound, can be synthesized through ring opening of indole, diazotization, and cyclization, indicating potential synthetic routes for 2-Methyl-2H-indazole-4-carbaldehyde (Gong, 2012).
Antimicrobial Activity
- Novel derivatives of 2H-indazole, synthesized by condensation with 2,3-dihydro-1H-inden-1-one, showed moderate to good antimicrobial activity against bacterial and fungal organisms (Swamy et al., 2019).
Fluorescence Probes
- A fluorescence probe with aggregation-induced emission enhancement and intramolecular charge transfer characteristics was developed for homocysteine detection, demonstrating potential in biological systems research (Chu et al., 2019).
Non-linear Optic Application
- Push-pull benzothiazole derivatives, synthesized from similar carbaldehyde compounds, have been studied for non-linear optical properties, indicating potential applications in materials science (Hrobárik et al., 2004).
Crystal Structure and Molecular Interactions
- The crystal structures of related triazole carbaldehydes have been analyzed for α-glycosidase inhibition activity, shedding light on molecular interaction mechanisms (Gonzaga et al., 2016).
- 1H-indazole-3-carbaldehyde's crystal structure and intermolecular interactions were studied, providing insights into the structural aspects of similar compounds (Morzyk-Ociepa et al., 2021).
Catalytic Synthesis
- Copper-catalyzed, one-pot synthesis methods have been developed for 2H-indazoles, offering efficient routes for the synthesis of related compounds (Kumar et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
Indazole derivatives, including 2-Methyl-2H-indazole-4-carbaldehyde, have gained considerable attention in the field of medicinal chemistry due to their versatile biological activities . Therefore, much attention has been paid to access diverse 2H-indazole derivatives . Future research may focus on developing more efficient synthesis methods and exploring their biological activities further .
properties
IUPAC Name |
2-methylindazole-4-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-11-5-8-7(6-12)3-2-4-9(8)10-11/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAUMYBTYMNSNML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=N1)C=CC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601287057 | |
Record name | 2-Methyl-2H-indazole-4-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601287057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-2H-indazole-4-carbaldehyde | |
CAS RN |
1079992-61-2 | |
Record name | 2-Methyl-2H-indazole-4-carboxaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1079992-61-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methyl-2H-indazole-4-carboxaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601287057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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